Cas no 88467-41-8 (5'-Adenylic acid, monobutyl ester)

• Product Name: 5'-Adenylic acid, monobutyl ester
• CAS No: 88467-41-8
• MF: C₁₄H₂₂N₅O₇P
• MW: 403.327543735504
• CID: 631621
• PubChem ID: 54402619
• Update Time: 2024-03-01

5'-Adenylic acid, monobutyl ester Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, monobutyl ester
• 5'-Adenylic acid, monobutyl ester (9CI)

• Inchi： 1S/C14H22N5O7P/c1-2-3-4-24-27(22,23)25-5-8-10(20)11(21)14(26-8)19-7-18-9-12(15)16-6-17-13(9)19/h6-8,10-11,14,20-21H,2-5H2,1H3,(H,22,23)(H2,15,16,17)/t8-,10-,11-,14-/m1/s1
• InChI Key： VOMQEXIAZJZJAB-IDTAVKCVSA-N
• SMILES： P(OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O)(O)(OCCCC)=O

Computed Properties

• Exact Mass: 403.12568506g/mol
• Monoisotopic Mass: 403.12568506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates